Cas no 1863419-19-5 (4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine)

• Product Name: 4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine
• CAS No: 1863419-19-5
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 5711249
• PubChem ID: 130551377
• Update Time: 2025-05-23

4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1863419-19-5
• 4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine
• EN300-1106918
• 1H-Pyrazol-3-amine, 4-chloro-1-[(cyclopentyloxy)methyl]-

• Inchi： 1S/C9H14ClN3O/c10-8-5-13(12-9(8)11)6-14-7-3-1-2-4-7/h5,7H,1-4,6H2,(H2,11,12)
• InChI Key： UQLIHZNRXVPYAR-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)COC1CCCC1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 352.7±32.0 °C(Predicted)
• pka: 1.69±0.10(Predicted)

Additional information on 4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine

Introduction to 4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine (CAS No. 1863419-19-5)

4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1863419-19-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this pyrazole derivative incorporates a chloro substituent and a cyclopentyloxy-methyl side chain, which contribute to its distinct chemical behavior and reactivity.

The pyrazole core is a heterocyclic aromatic compound that serves as a privileged scaffold in medicinal chemistry. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a chloro group at the 4-position enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. Additionally, the cyclopentyloxy-methyl moiety introduces steric hindrance and lipophilicity, which can influence the compound's solubility and membrane permeability.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. The structural features of 4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine make it a promising candidate for further investigation in various therapeutic areas. For instance, studies have demonstrated that pyrazole-based compounds can interact with biological targets such as kinases and transcription factors, which are implicated in numerous diseases.

In particular, the chloro-substituted pyrazole has shown potential in inhibiting enzymes that are overexpressed in cancer cells. The cyclopentyloxy-methyl group may enhance binding affinity by optimizing the pharmacokinetic profile of the compound. This combination of structural elements makes 4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine an attractive scaffold for designing next-generation drugs.

Current research is focused on exploring the pharmacological properties of this compound through both computational modeling and experimental validation. High-throughput screening techniques have been employed to identify potential lead compounds for further optimization. The molecular interactions between 4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine and target proteins are being studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been utilized to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of 4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine but also provide opportunities for structural diversification.

The pharmacokinetic profile of 4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine is another critical aspect that is being thoroughly evaluated. Factors such as absorption, distribution, metabolism, and excretion (ADME) are carefully assessed to ensure that the compound exhibits favorable drug-like properties. Preclinical studies are underway to determine its bioavailability, toxicity profile, and potential side effects.

One of the most exciting developments in recent years has been the application of machine learning algorithms to predict biological activity and optimize drug design. These computational tools have enabled researchers to accelerate the discovery process by identifying promising candidates with minimal experimental testing. The integration of artificial intelligence (AI) with traditional medicinal chemistry approaches has opened new avenues for innovation.

The potential therapeutic applications of 4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine are vast. Preliminary studies suggest that it may have utility in treating inflammatory diseases by modulating immune responses. Additionally, its ability to interact with specific enzymes makes it a candidate for developing treatments against neurological disorders and infectious diseases.

In conclusion, 4-Chloro-1-[(cyclopentyloxy)methyl]-1H-pyrazol-3-amine (CAS No. 1863419-19-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable compound for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in addressing global health challenges.